2-(3-(Thiophen-2-yl)prop-2-ynylthio)ethyl methanesulfonate

• Molecular Formula: C10H12O3S3
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 2-(3-thiophen-2-ylprop-2-ynylsulfanyl)ethyl methanesulfonate
• InChI: InChI=1S/C10H12O3S3/c1-16(11,12)13-6-9-14-7-2-4-10-5-3-8-15-10/h3,5,8H,6-7,9H2,1H3
• InChI Key: GPTHDCZNZKLQEO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCSCC#CC1=CC=CS1

Description

2-(3-(Thiophen-2-yl)prop-2-ynylthio)ethyl methanesulfonate is a useful research compound. Its molecular formula is C10H12O3S3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 1.28 g of 9c and 1.5 ml of triethyl amine in 10 ml of diethyl ether was treated at 0° C. with 0.78 g of methanesulphonyl chloride in 5 ml of diethyl ether. The reaction mixture was stirred for ½ h and then quenched by addition of 20 ml of water. The product was extracted into ethyl acetate and the combined extracts were washed once with 1M K2CO3 and once with water, dried and concentrated, to provide 1.7 g as essentially pure 9d and was used without further purification in the next step.